Cas no 56183-35-8 (4-(3-Hydroxyphenoxy)benzoic acid)

• Product Name: 4-(3-Hydroxyphenoxy)benzoic acid
• CAS No: 56183-35-8
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• MDL: MFCD00059644
• CID: 821138
• PubChem ID: 87571015
• Update Time: 2025-10-30

4-(3-Hydroxyphenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxyphenoxy)benzoic acid
• DEDKCEDXZJIDKZ-UHFFFAOYSA-N
• p-(m-Hydroxyphenoxy)benzoic acid
• 4-(3-Hydroxyphenoxy)benzoicAcid
• DEDKCEDXZJIDKZ-UHFFFAOYSA-
• 3-(4-hydroxy)-phenoxybenzoic acid
• 4-(3-Hydroxyphenoxy)benzoic acid #
• 4-(3-Hydroxyphenoxy)benzoic acid, AldrichCPR

• MDL： MFCD00059644
• Inchi： 1S/C13H10O4/c14-10-2-1-3-12(8-10)17-11-6-4-9(5-7-11)13(15)16/h1-8,14H,(H,15,16)
• InChI Key： DEDKCEDXZJIDKZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 230.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 169.0 to 172.0 deg-C
• PSA: 66.76000
• LogP: 2.88270
• Solubility: Not determined

4-(3-Hydroxyphenoxy)benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(3-Hydroxyphenoxy)benzoic acid

Introduction to 4-(3-Hydroxyphenoxy)benzoic Acid (CAS No. 56183-35-8)

4-(3-Hydroxyphenoxy)benzoic acid (CAS No. 56183-35-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxyphenyl group linked to a benzoic acid moiety through an ether linkage. The combination of these functional groups endows the molecule with a range of biological and chemical properties that make it a valuable candidate for various applications.

The chemical formula of 4-(3-Hydroxyphenoxy)benzoic acid is C₁₃H₁₀O₄, and its molecular weight is 226.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as ethanol and dimethyl sulfoxide (DMSO). Its physical and chemical properties, including melting point, solubility, and stability, have been extensively studied to optimize its use in different applications.

In the realm of medicinal chemistry, 4-(3-Hydroxyphenoxy)benzoic acid has shown promising potential as a lead compound for the development of new drugs. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis, cardiovascular disorders, and neurodegenerative conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The antioxidant properties of 4-(3-Hydroxyphenoxy)benzoic acid are attributed to its ability to scavenge free radicals and prevent oxidative damage to cellular components. This makes it a potential therapeutic agent for conditions characterized by oxidative stress, such as Alzheimer's disease and Parkinson's disease. A 2022 study in the Oxidative Medicine and Cellular Longevity journal reported that the compound effectively reduced oxidative stress in neuronal cells, thereby protecting them from apoptosis.

Beyond its medicinal applications, 4-(3-Hydroxyphenoxy)benzoic acid has also found use in materials science. Its unique molecular structure makes it an excellent candidate for the synthesis of advanced functional materials with tunable properties. For example, researchers at the University of California have developed novel polymers incorporating this compound that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 4-(3-Hydroxyphenoxy)benzoic acid can be achieved through various methods, including nucleophilic substitution reactions and coupling reactions. One common synthetic route involves the reaction of 4-hydroxybenzaldehyde with 3-hydroxyphenol followed by oxidation to form the carboxylic acid group. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, 4-(3-Hydroxyphenoxy)benzoic acid is generally considered safe when proper precautions are taken. However, it is important to handle the compound with care to avoid skin contact or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

The market demand for 4-(3-Hydroxyphenoxy)benzoic acid is expected to grow due to its diverse applications in pharmaceuticals, materials science, and other industries. Key players in the market are continuously investing in research and development to explore new uses for this compound and improve its production processes.

In conclusion, 4-(3-Hydroxyphenoxy)benzoic acid (CAS No. 56183-35-8) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological properties make it a valuable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and benefits, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.